2-(4-iodophenyl)propanal
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-iodophenyl)propanal involves the conversion of 4-iodobenzaldehyde to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-iodobenzaldehyde", "propanal", "sodium borohydride", "acetic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-iodobenzaldehyde in diethyl ether and add sodium borohydride slowly while stirring. Maintain the temperature at 0-5°C and stir for 2 hours.", "Step 2: Add acetic acid dropwise to the reaction mixture until the pH reaches 4-5.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 5: Remove the solvent under reduced pressure to obtain 2-(4-iodophenyl)propanol.", "Step 6: Dissolve 2-(4-iodophenyl)propanol in acetic acid and add sodium hydroxide slowly while stirring. Maintain the temperature at 0-5°C and stir for 2 hours.", "Step 7: Extract the product with diethyl ether and wash with water.", "Step 8: Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 9: Remove the solvent under reduced pressure to obtain 2-(4-iodophenyl)propanal." ] } | |
CAS RN |
70991-79-6 |
Product Name |
2-(4-iodophenyl)propanal |
Molecular Formula |
C9H9IO |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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